Cas no 888420-60-8 (6-2-(4-chlorophenyl)-2-oxoethyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 6-2-(4-chlorophenyl)-2-oxoethyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 888420-60-8
• MF: C₁₉H₁₄ClN₅O₂
• MW: 379.799762248993
• CID: 6411003
• PubChem ID: 7476275
• Update Time: 2025-07-01

6-2-(4-chlorophenyl)-2-oxoethyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-2-(4-chlorophenyl)-2-oxoethyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 6-[2-(4-chlorophenyl)-2-oxoethyl]-3,6-dihydro-3-(3-methylphenyl)-
• 6-[2-(4-chlorophenyl)-2-oxoethyl]-3-(3-methylphenyl)triazolo[4,5-d]pyrimidin-7-one
• 6-[2-(4-chlorophenyl)-2-oxoethyl]-3-(3-methylphenyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• AB00676634-01
• F1876-0680
• AKOS024615973
• 6-(2-(4-chlorophenyl)-2-oxoethyl)-3-(m-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• 888420-60-8

• Inchi： 1S/C19H14ClN5O2/c1-12-3-2-4-15(9-12)25-18-17(22-23-25)19(27)24(11-21-18)10-16(26)13-5-7-14(20)8-6-13/h2-9,11H,10H2,1H3
• InChI Key： WYVKOLTYNQYDEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1C=NC2=C(C1=O)N=NN2C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 379.0836024g/mol
• Monoisotopic Mass: 379.0836024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 646.5±65.0 °C(Predicted)
• pka: -3.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-2-(4-chlorophenyl)-2-oxoethyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Compound CAS No. 888420-60-8: 6-[2-(4-Chlorophenyl)-2-Oxoethyl]-3-(3-Methylphenyl)-3H,6H,7H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-One

The compound with CAS No. 888420-60-8, named 6-[2-(4-chlorophenyl)-2-oxoethyl]-3-(3-methylphenyl)-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-7-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of triazolopyrimidines, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure is characterized by a triazolo[4,5-d]pyrimidine core, which is fused with a triazole ring and a pyrimidine ring. This unique arrangement provides a platform for various functional groups to be introduced at specific positions, enhancing its pharmacological properties.

Recent studies have highlighted the importance of triazolopyrimidines in drug discovery. These compounds are known for their ability to modulate key biological targets such as kinases, proteases, and ion channels. The CAS No. 888420-60-8 compound incorporates two aromatic substituents: a 4-chlorophenyl group and a 3-methylphenyl group. These substituents not only contribute to the molecule's stability but also enhance its solubility and bioavailability. The presence of the oxoethyl group further increases the compound's reactivity and selectivity towards specific biological targets.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that CAS No. 888420-60-8 exhibits significant cytotoxicity against various cancer cell lines without causing substantial toxicity to normal cells. This selective activity suggests that the compound could serve as a lead molecule for developing targeted therapies against malignancies. Additionally, the compound has shown potent inhibitory effects on key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs).

Beyond oncology, CAS No. 888420-60-8 has also been investigated for its potential in treating viral infections. Recent research has revealed that this compound can inhibit viral replication by targeting essential viral proteins or by modulating host immune responses. Its ability to interact with viral RNA polymerase makes it a strong candidate for antiviral drug development.

The synthesis of CAS No. 888420-60-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazolo[4,5-d]pyrimidine core through cyclization reactions and the subsequent introduction of the aromatic substituents via nucleophilic aromatic substitution or Suzuki coupling reactions. The optimization of these steps has significantly improved the overall yield and purity of the compound.

In terms of structural modifications, researchers have explored various analogs of CAS No. 888420-60-8 to enhance its pharmacokinetic properties and therapeutic efficacy. For instance, substituting the chlorophenyl group with other electron-withdrawing or electron-donating groups has been shown to modulate the compound's solubility and permeability across biological membranes.

Looking ahead, the development of CAS No. 888420-60-8 into a clinical candidate will require extensive preclinical testing to evaluate its safety profile and efficacy in animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process and bring this promising compound closer to clinical application.

In conclusion, CAS No. 888420-60-19 represents a cutting-edge advancement in medicinal chemistry with vast potential in treating various diseases ranging from cancer to viral infections. Its unique structure and versatile functional groups make it an ideal candidate for further exploration in drug discovery research.